Cas no 16407-86-6 (5,7-dichloro-2,1,3-benzothiadiazol-4-amine)

• Product Name: 5,7-dichloro-2,1,3-benzothiadiazol-4-amine
• CAS No: 16407-86-6
• MF: C₆H₃Cl₂N₃S
• MW: 220.079117059708
• MDL: MFCD06335070
• CID: 194916
• PubChem ID: 305681
• Update Time: 2025-04-19

5,7-dichloro-2,1,3-benzothiadiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-4-amine,5,7-dichloro-
• 4-AMINO-5,7-DICHLORO-2,1,3-BENZOTHIADIAZOLE
• 5,7-dichloro-2,1,3-benzothiadiazol-4-amine
• 5,7-Dichloro-benzo[1,2,5]thiadiazol-4-ylamine
• EN300-08915
• SR-01000052951-1
• 4-amino-5,7-dichloro-2,1,3-benzothiadiazol
• MFCD01118747
• NSC-202719
• AKOS001061124
• 5,7-dichloro-2lambda4,1,3-benzothiadiazol-4-amine
• SR-01000052951
• DTXSID60308216
• EN300-3017336
• NSC202719
• AT26591
• 5,7-Dichlorobenzo[c][1,2,5]thiadiazol-4-amine
• 16407-86-6
• HMS1759F20
• AKOS003232330
• Z1269151795
• CS-0447871

• MDL： MFCD06335070
• Inchi： 1S/C6H3Cl2N3S/c7-2-1-3(8)5-6(4(2)9)11-12-10-5/h1H,9H2
• InChI Key： BHDCZIZWPKHDHA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C2C1=NSN=2)N)Cl

Computed Properties

• Exact Mass: 218.94269
• Monoisotopic Mass: 218.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.751
• Boiling Point: 352.2°Cat760mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.779
• PSA: 51.8
• LogP: 3.16150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles